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Compound of Interest

Compound Name: Methyl 4-iodobenzoate

Cat. No.: B147186

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential safety and
logistical information for the proper disposal of Methyl 4-iodobenzoate, ensuring laboratory
safety and environmental compliance.

Physicochemical and Hazard Data

Methyl 4-iodobenzoate is a beige, powder-like solid.[1] While comprehensive toxicological
properties have not been fully investigated, it is known to cause eye, skin, and respiratory tract
irritation.[2] It is also recognized as being toxic to aquatic life with long-lasting effects.[1]
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Property Value Source
Molecular Formula C8H7I102 [1]
Molecular Weight 262.04 g/mol [1][3]
Appearance Beige Powder Solid [1]
Melting Point 112-116 °C [3]
CAS Number 619-44-3 [1]

Causes eye, skin, and

respiratory irritation.[2] Toxic to
Hazards o ] ) [1][2]

aquatic life with long-lasting

effects.[1]

Store in a cool, dry, well-

ventilated place. Keep
Storage [1][2]

container tightly closed and
protected from light.[1][2]

Safe Handling and Personal Protective Equipment

(PPE)

To ensure personal safety when handling Methyl 4-iodobenzoate, the following personal

protective equipment should be utilized.
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PPE Specification

) Wear appropriate protective eyeglasses or
Eye Protection ]
chemical safety goggles.

) Wear appropriate protective gloves (e.g., Nitrile
Hand Protection _
rubber, Neoprene) to prevent skin exposure.[1]

Under normal use with adequate ventilation, no
respiratory protection is needed. For large-scale
Respiratory Protection use, emergencies, or if irritation is experienced,
use a NIOSH/MSHA or European Standard EN
136 approved respirator with a particle filter.[1]

) Wear appropriate protective clothing to prevent
Body Protection ]
skin exposure.[1]

Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[2]

Spill and Leak Containment Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent contamination and
exposure.

Experimental Protocol for Spill Cleanup:

o Ensure Proper Ventilation: Immediately ensure the area is well-ventilated to control airborne
dust levels.[2]

o Evacuate Unnecessary Personnel: Limit access to the spill area to essential, properly
protected personnel.

o Don Appropriate PPE: Before addressing the spill, equip yourself with the PPE detailed in
the table above.

o Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the
product enter drains.[4]
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e Clean Up the Spill:
o Carefully sweep up the spilled solid material.[1][2]
o Avoid generating dusty conditions during cleanup.[2]
o Place the swept-up material into a suitable, labeled container for disposal.[1][2]

» Decontaminate the Area: Once the solid material is removed, decontaminate the spill area
according to standard laboratory procedures.

e Wash Hands Thoroughly: After handling, wash hands and any exposed skin thoroughly.[2]

Proper Disposal Procedure

Methyl 4-iodobenzoate and its container must be disposed of as hazardous waste.[1]
Adherence to local, state, and federal regulations is mandatory.

Experimental Protocol for Disposal:

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste, as per US EPA guidelines in 40 CFR Parts
261.3.[2] Methyl 4-iodobenzoate waste is classified as hazardous.[1]

e Containerization:

o Collect waste Methyl 4-iodobenzoate in a suitable, properly labeled, and closed
container.

o Contaminated packaging should be disposed of as unused product.[4]

e Engage a Licensed Disposal Service: Arrange for disposal through a licensed professional
waste disposal service.[4]

« Incineration (Preferred Method): The recommended method of disposal is to dissolve or mix
the material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[4]
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e Environmental Precaution: Do not flush the material into surface water or any sewer system.

[1]

Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Methyl 4-iodobenzoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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